Cas no 1806945-22-1 (Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806945-22-1
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4873944
• Update Time: 2025-05-20

Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-9(15)5-3-14-7(8(12)13)6(11)4(5)2-10/h3,8H,2H2,1H3
• InChI Key： VQNQLPQJRZZOSC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C(=O)OC)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806945-22-1): An Overview

Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806945-22-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and carboxylate moieties, imparts this molecule with a range of interesting chemical and biological properties.

The structure of Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate is characterized by a pyridine ring substituted at the 3-, 4-, and 2-positions with chloro, chloromethyl, and difluoromethyl groups, respectively. The carboxylate group is esterified with a methyl group at the 5-position. This complex arrangement of functional groups makes it an intriguing candidate for various applications in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate in the development of novel pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The chloromethyl group can be readily functionalized through nucleophilic substitution reactions, making it a valuable building block for the synthesis of more complex molecules.

In the context of medicinal chemistry, the difluoromethyl group has been shown to enhance the metabolic stability and bioavailability of drug candidates. This is particularly important in the development of drugs that need to maintain their efficacy over extended periods. The presence of this group can also influence the binding affinity and selectivity of molecules to their target receptors.

The carboxylate moiety in Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate provides additional opportunities for chemical modification. For instance, it can be converted to other functional groups such as amides or esters, which can significantly alter the physicochemical properties of the molecule. This versatility makes it an attractive starting material for combinatorial chemistry approaches.

From a synthetic perspective, the preparation of Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate involves several well-established organic reactions. One common route involves the sequential introduction of the substituents onto a pyridine scaffold. The chlorination and fluorination steps are crucial for achieving the desired substitution pattern. Recent advancements in catalytic methods have made these transformations more efficient and environmentally friendly.

The physical properties of Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate are also noteworthy. It is typically obtained as a solid with a high melting point, which facilitates its handling and storage. Its solubility profile can be tailored by modifying the ester functionality, making it suitable for various solvent systems used in chemical synthesis.

In terms of safety and environmental impact, rigorous assessments are conducted to ensure that compounds like Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate meet regulatory standards. These assessments include evaluations of toxicity, biodegradability, and potential ecological effects. Compliance with these standards is essential for both industrial applications and academic research.

Future research on Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxylate is likely to focus on expanding its synthetic utility and exploring its biological activities further. The development of new catalytic methods for its synthesis could lead to more efficient production processes, while investigations into its pharmacological properties may uncover novel therapeutic applications.

In conclusion, Methyl 3-chloro-4-(chloromethyl)-2-(difluoromethy l)pyridine-5-carboxylate (CAS No. 1806945-22-1) represents a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structure and functional group composition make it an important molecule for both academic exploration and industrial development.